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Compound of Interest

Compound Name: UM-164

Cat. No.: B15610374 Get Quote

Disclaimer: Specific safety data sheet (SDS) and official disposal procedures for UM-164 are

not readily available in the public domain. The following guidelines are based on general best

practices for the disposal of potent, biologically active small molecules in a laboratory setting.

Researchers must consult their institution's Environmental Health and Safety (EHS)

department for specific protocols and to ensure compliance with local, state, and federal

regulations.

UM-164 is a potent dual c-Src/p38 kinase inhibitor, and as with any active pharmacological

agent, requires careful handling and disposal to ensure personnel safety and environmental

protection.[1][2][3][4][5] The following procedures provide a framework for the safe

management of UM-164 waste.

I. Immediate Safety and Handling Precautions
Prior to handling UM-164, it is crucial to be familiar with its properties.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.

Engineering Controls:
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All handling of UM-164, especially in its powdered form, should be conducted in a well-

ventilated area, preferably within a chemical fume hood.

II. Step-by-Step Disposal Procedures
The proper disposal of UM-164 waste is contingent on its form (solid, liquid, or contaminated

materials).

Step 1: Waste Segregation

Solid Waste: Collect unused or expired UM-164 powder in its original container or a clearly

labeled, sealed container. This also includes any materials heavily contaminated with solid

UM-164.

Liquid Waste: Solutions containing UM-164 should be collected in a designated, sealed, and

clearly labeled hazardous waste container. Do not mix with other incompatible waste

streams.[6]

Contaminated Labware: Disposable items such as pipette tips, centrifuge tubes, and gloves

that have come into contact with UM-164 should be collected in a designated, sealed

container or bag for hazardous waste.[7]

Step 2: Labeling

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

("UM-164"), and the approximate concentration and quantity. Follow your institution's specific

labeling requirements.[8]

Step 3: Storage

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure containers are sealed to prevent leaks or spills.

Step 4: Scheduling Waste Pickup

Contact your institution's EHS department to schedule a pickup for the hazardous waste. Do

not dispose of UM-164 down the drain or in regular trash.[8]
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III. Quantitative Data for UM-164
The following table summarizes key quantitative information for UM-164 based on available

research.

Property Value Source

Molecular Weight 640.68 g/mol [1][3]

Formula C30H31F3N8O3S [1]

CAS Number 903564-48-7 [1]

Solubility (25°C) DMSO 5 mg/mL [1]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1]

Storage (In solvent)
-80°C for 6 months; -20°C for 1

month
[1]

Binding Constant (Kd) for c-Src 2.7 nM [1][3]

Average GI50 in TNBC cell

lines
160 nmol/L [3]

IC50 for cell motility and

invasion
50 nmol/L [3]

IV. Experimental Protocols Cited
While specific disposal protocols for UM-164 are not detailed in the provided search results, the

general principles of handling hazardous laboratory waste are well-established. The

procedures outlined above are a synthesis of these general protocols. For instance, the

University of North Carolina at Chapel Hill's Laboratory Safety Manual emphasizes the

responsibility of the Principal Investigator for the proper containerizing, labeling, and

management of laboratory waste prior to disposal by the EHS department.[8] Similarly, general

guidance on handling laboratory waste suggests segregating hazardous materials and

ensuring containers are properly capped and stored.[6] For empty chemical containers, it is

recommended that they be triple-rinsed (with the rinsate collected as hazardous waste) before
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being discarded, unless they held an acutely toxic substance, in which case the container itself

should be disposed of as hazardous waste.[8]

V. UM-164 Waste Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of UM-164 waste in a laboratory setting.
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Caption: Workflow for the proper segregation and disposal of UM-164 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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